N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N'-phenylurea
Overview
Description
“N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N’-phenylurea” is a chemical compound with the molecular formula C18H16ClN3O . It is a complex organic molecule that contains a pyrrole ring, which is a five-membered aromatic heterocycle .
Molecular Structure Analysis
The molecular structure of “N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N’-phenylurea” is characterized by the presence of a pyrrole ring, a benzyl group, and a phenylurea moiety. The exact 3D structure may require computational chemistry techniques or experimental methods like X-ray crystallography for accurate determination .Mechanism of Action
N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N'-phenylurea acts as a cytokinin, which is a class of plant hormones that regulate cell division and differentiation. This compound can bind to the cytokinin receptors in plant cells, which activates a signaling pathway that promotes cell division and growth. This compound can also regulate the expression of genes involved in plant growth and development.
Biochemical and Physiological Effects:
This compound can promote cell division and growth in various plant tissues, such as leaves, stems, and fruits. It can also delay senescence and improve fruit quality by increasing sugar content, acidity, and color. This compound can induce parthenocarpy in fruit crops, which can increase fruit yield and quality. In addition, this compound can enhance the resistance of plants to biotic and abiotic stresses, such as pathogens, drought, and salinity.
Advantages and Limitations for Lab Experiments
N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N'-phenylurea is a potent plant growth regulator that can produce significant effects on plant growth and development. It is easy to use and can be applied by spraying or dipping. However, this compound can be expensive and its effects can vary depending on the plant species, tissue type, and application method. In addition, this compound can have phytotoxic effects at high concentrations, which can damage plant tissues and reduce yield.
Future Directions
1. Investigate the molecular mechanism of N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N'-phenylurea action in plant cells.
2. Develop new this compound derivatives with improved efficacy and lower toxicity.
3. Explore the potential applications of this compound in other fields, such as medicine and biotechnology.
4. Study the effects of this compound on plant-microbe interactions and soil ecology.
5. Develop new methods for this compound application, such as nanoparticles and microencapsulation.
6. Evaluate the long-term effects of this compound on plant growth and soil health.
7. Investigate the interactions between this compound and other plant growth regulators, such as auxins and gibberellins.
8. Develop new analytical methods for this compound detection and quantification in plant tissues and soil.
Scientific Research Applications
N-[2-chloro-6-(1H-pyrrol-1-yl)benzyl]-N'-phenylurea has been widely used in plant research as a growth regulator. It has been shown to promote cell division, delay senescence, and improve fruit quality in various plant species. This compound has also been used to induce parthenocarpy in fruit crops, which can increase fruit yield and quality. In addition, this compound has been used to enhance the resistance of plants to biotic and abiotic stresses, such as pathogens, drought, and salinity.
properties
IUPAC Name |
1-[(2-chloro-6-pyrrol-1-ylphenyl)methyl]-3-phenylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O/c19-16-9-6-10-17(22-11-4-5-12-22)15(16)13-20-18(23)21-14-7-2-1-3-8-14/h1-12H,13H2,(H2,20,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNPKBDTXWZMYFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NCC2=C(C=CC=C2Cl)N3C=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101188856 | |
Record name | N-[[2-Chloro-6-(1H-pyrrol-1-yl)phenyl]methyl]-N′-phenylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101188856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
866010-57-3 | |
Record name | N-[[2-Chloro-6-(1H-pyrrol-1-yl)phenyl]methyl]-N′-phenylurea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=866010-57-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[[2-Chloro-6-(1H-pyrrol-1-yl)phenyl]methyl]-N′-phenylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101188856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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